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Compound of Interest

Compound Name:
2-(2-methyl-1H-imidazol-1-

yl)ethanamine

Cat. No.: B038338 Get Quote

CAS Number: 113741-01-8

This technical guide provides an in-depth overview of 2-(2-methyl-1H-imidazol-1-
yl)ethanamine, a heterocyclic amine of interest to researchers in medicinal chemistry and drug

development. This document collates available physicochemical data, safety information, and a

representative experimental protocol for its synthesis.

Chemical and Physical Properties
2-(2-methyl-1H-imidazol-1-yl)ethanamine, with the molecular formula C₆H₁₁N₃, is a derivative

of imidazole.[1] Its key computed physicochemical properties are summarized in the table

below, providing essential information for experimental design and handling.
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Property Value Source

Molecular Weight 125.17 g/mol PubChem[1]

Molecular Formula C₆H₁₁N₃ PubChem[1]

IUPAC Name
2-(2-methylimidazol-1-

yl)ethanamine
PubChem[1]

CAS Number 113741-01-8 PubChem[1]

XLogP3 -0.6 PubChem[1]

Monoisotopic Mass 125.095297364 Da PubChem[1]

Topological Polar Surface Area 43.8 Å² PubChem[1]

Heavy Atom Count 9 PubChem[1]

EC Number 818-312-8 PubChem[1]

Safety and Hazard Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound is classified as corrosive.[1] Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this substance. Work should be conducted in a well-ventilated fume hood.

Hazard Class GHS Code Signal Word Hazard Statement

Skin

Corrosion/Irritation
H314 Danger

Causes severe skin

burns and eye

damage[1]

Experimental Protocols
While specific literature detailing the synthesis of 2-(2-methyl-1H-imidazol-1-yl)ethanamine is

not readily available, a representative protocol can be adapted from the synthesis of the closely

related analogue, 2-(1H-imidazol-1-yl)ethanamine. The key modification is the substitution of

imidazole with 2-methylimidazole as the starting material.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://pubchem.ncbi.nlm.nih.gov/compound/3157480
https://www.benchchem.com/product/b038338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To synthesize 2-(2-methyl-1H-imidazol-1-yl)ethanamine via N-alkylation of 2-

methylimidazole.

Materials:

2-methylimidazole

2-chloroethylamine hydrochloride

Sodium hydroxide (NaOH)

Acetonitrile (CH₃CN)

Silica gel for column chromatography

Solvents for chromatography (e.g., acetonitrile, ammonium hydroxide)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 2-methylimidazole, 2-chloroethylamine hydrochloride, and a phase-transfer

catalyst such as tetrabutylammonium hydrogensulfate in acetonitrile.

Base Addition: Add a concentrated aqueous solution of sodium hydroxide to the mixture. The

amount of base should be sufficient to neutralize the hydrochloride salt and deprotonate the

imidazole.

Reaction: Heat the reaction mixture to reflux and maintain for several hours (e.g., 21 hours,

as in the analogue's synthesis). Monitor the reaction progress using an appropriate

technique like Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove any inorganic salts.

Concentration: Concentrate the filtrate under reduced pressure to obtain the crude product

as an oil.
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Purification: Purify the crude product using flash column chromatography on silica gel. A

gradient elution system, such as acetonitrile with an increasing proportion of ammonium

hydroxide, can be employed to isolate the desired product.

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Logical Workflow Visualization
The following diagram illustrates the proposed synthetic workflow for 2-(2-methyl-1H-imidazol-
1-yl)ethanamine.
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Starting Materials:
- 2-Methylimidazole

- 2-Chloroethylamine HCl
- NaOH

N-Alkylation Reaction
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1. Combine & Heat

Aqueous Work-up
& Filtration

2. Cool & Filter

Solvent Removal
(Rotary Evaporation)

3. Concentrate

Purification
(Flash Chromatography)

4. Purify Crude

Final Product:
2-(2-methyl-1H-imidazol-1-yl)ethanamine

5. Isolate Pure

Click to download full resolution via product page

Caption: Synthetic workflow for 2-(2-methyl-1H-imidazol-1-yl)ethanamine.
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This guide serves as a foundational resource for professionals engaged in research and

development involving imidazole-based compounds. The provided data and protocols are

intended to facilitate further investigation into the properties and potential applications of 2-(2-
methyl-1H-imidazol-1-yl)ethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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